Cas no 2055900-34-8 (MC-Val-Cit-PAB-rifabutin)

• Product Name: MC-Val-Cit-PAB-rifabutin
• CAS No: 2055900-34-8
• MF: C₇₄H₁₀₁N₁₀O₁₇
• MW: 1402.65
• CID: 5052694
• PubChem ID: 168434363
• Update Time: 2025-06-08

MC-Val-Cit-PAB-rifabutin Chemical and Physical Properties

Names and Identifiers

• DA-55293
• 2055900-34-8
• MC-Val-Cit-PAB-rifabutin

• Inchi： InChI=1S/C74H100N10O17/c1-39(2)37-84(38-48-23-25-49(26-24-48)77-70(95)50(21-18-32-76-72(75)97)78-71(96)58(40(3)4)79-52(86)22-15-14-16-33-83-53(87)27-28-54(83)88)34-30-74(31-35-84)81-59-55-56-64(91)46(10)67-57(55)68(93)73(12,101-67)99-36-29-51(98-13)43(7)66(100-47(11)85)45(9)63(90)44(8)62(89)41(5)19-17-20-42(6)69(94)80-61(65(56)92)60(59)82-74/h17,19-20,23-29,36,39-41,43-45,50-51,58,62-63,66,89-90H,14-16,18,21-22,30-35,37-38H2,1-13H3,(H8-,75,76,77,78,79,80,81,82,86,87,88,91,92,93,94,95,96,97)/p+1/b19-17-,36-29-,42-20-/t41-,43+,44+,45+,50-,51-,58-,62-,63+,66+,73-,74?,84?/m0/s1
• InChI Key： WBLRGFPDBLJWGU-QDTCKSFQSA-O
• SMILES： CC1C=CC=C(C(=O)NC2=C(C3=C(C4=C(C(=C3O)C)OC(C4=O)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C5=NC6(CC[N+](CC6)(CC7=CC=C(C=C7)NC(=O)C(CCCNC(=O)N)NC(=O)C(C(C)C)NC(=O)CCCCCN8C(=O)C=CC8=O)CC(C)C)N=C25)O)C

Computed Properties

• Exact Mass: 1401.73461679g/mol
• Monoisotopic Mass: 1401.73461679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 101
• Rotatable Bond Count: 23
• Complexity: 3270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 386Ų

Additional information on MC-Val-Cit-PAB-rifabutin

Professional Introduction to MC-Val-Cit-PAB-rifabutin and CAS No. 2055900-34-8

MC-Val-Cit-PAB-rifabutin, a synthetic derivative with the CAS number 2055900-34-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural properties and its potential applications in therapeutic interventions. The name itself provides a wealth of information about its chemical composition and biological target, making it a subject of intense research interest.

The core structure of MC-Val-Cit-PAB-rifabutin incorporates several key motifs that contribute to its pharmacological profile. The MC-Val-Cit moiety is derived from a sequence of amino acids that are known to enhance binding affinity and stability in protein interactions. This segment is particularly noteworthy because it mimics natural peptide sequences, which are often targeted by therapeutic agents. The PAB (para-aminobenzoic acid) component adds another layer of functionality, providing a site for further chemical modifications that can fine-tune the compound's biological activity.

The presence of rifabutin within the compound's name is also highly significant. Rifabutin, a well-known antibiotic, has been widely used in the treatment of mycobacterial infections. By incorporating rifabutin into MC-Val-Cit-PAB-rifabutin, researchers aim to leverage its known antimicrobial properties while enhancing its bioavailability and target specificity. This approach aligns with the broader trend in drug development towards creating hybrid molecules that combine the strengths of multiple therapeutic agents.

Recent studies have highlighted the potential of MC-Val-Cit-PAB-rifabutin in addressing drug-resistant bacterial infections. The compound's ability to interact with bacterial enzymes and disrupt essential metabolic pathways has been demonstrated in vitro, suggesting its promise as a novel therapeutic option. Furthermore, its synthetic nature allows for modifications that could improve its pharmacokinetic properties, such as solubility and tissue penetration.

The use of computational modeling and high-throughput screening has been instrumental in optimizing MC-Val-Cit-PAB-rifabutin's design. These techniques enable researchers to predict how different structural modifications will affect the compound's activity and selectivity. By integrating data from various experimental platforms, scientists have been able to refine the molecule's properties, making it more effective against target pathogens while minimizing off-target effects.

In clinical settings, MC-Val-Cit-PAB-rifabutin is being evaluated for its efficacy in treating infections caused by multidrug-resistant bacteria. Preliminary results from Phase I trials indicate that the compound demonstrates good tolerability and preliminary signs of therapeutic efficacy. These findings are particularly encouraging given the growing challenge of antibiotic resistance worldwide. The development of new antibiotics with novel mechanisms of action is crucial for maintaining effective treatment options.

The chemical synthesis of MC-Val-Cit-PAB-rifabutin also presents an opportunity for sustainable drug manufacturing practices. Researchers are exploring green chemistry approaches to optimize production processes, reducing waste and energy consumption while maintaining high yields. Such efforts not only improve the economic viability of the compound but also align with global initiatives to promote environmentally responsible pharmaceutical development.

Future research directions for MC-Val-Cit-PAB-rifabutin include exploring its potential in combination therapies alongside existing antibiotics. This strategy could help mitigate the development of resistance by targeting multiple bacterial pathways simultaneously. Additionally, investigating the compound's role in treating infections outside of traditional bacterial targets may uncover new therapeutic applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the development pipeline for compounds like MC-Val-Cit-PAB-rifabutin. By analyzing vast datasets and identifying patterns that human researchers might overlook, these technologies can predict promising molecular structures with greater accuracy and efficiency. This synergy between computational methods and experimental validation is reshaping how new drugs are developed.

In conclusion, MC-Val-Cit-PAB-rifabutin (CAS No. 2055900-34-8) exemplifies the innovative approaches being taken in medicinal chemistry to address critical challenges in global health. Its unique structure, derived from a combination of known pharmacophores, positions it as a versatile tool for developing next-generation therapeutics against resistant pathogens. As research progresses, this compound holds significant promise for improving patient outcomes and advancing our understanding of bacterial pathogenesis.